Treprostinil enantiomer

• CAS: 1911575-29-5
• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• SMILES: CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)OCC(=O)O)O)O
• InChI: InChI=1S/C23H34O5/c1-2-3-4-7-17(24)9-10-18-19-11-15-6-5-8-22(28-14-23(26)27)20(15)12-16(19)13-21(18)25/h5-6,8,16-19,21,24-25H,2-4,7,9-14H2,1H3,(H,26,27)/t16-,17+,18+,19-,21+/m1/s1
• InChIKey: PAJMKGZZBBTTOY-CWVBCOCOSA-N

Stereochemical integrity of treprostinil drug substance is essential for ANDA/ICH impurity compliance. Treprostinil enantiomer (CAS 1911575-29-5) is a single, defined (1S,2S,3aR,9aR) reference standard that enables: • Chiral HPLC/UPLC method validation for enantiomeric purity. • Quantification of Impurity 11 in QC release and stability studies. • Batch-to-batch stereochemical consistency verification. Supplied with full characterization data for direct use in regulatory submissions.

Treprostinil Enantiomer: Chiral Purity Reference Standard

Treprostinil enantiomer (CAS 1911575-29-5, C23H34O5, MW 390.5 g/mol) is a defined stereoisomer of treprostinil (CAS 81846-19-7), the synthetic prostacyclin analog used for pulmonary arterial hypertension therapy. The compound possesses the (1S,2S,3aR,9aR) configuration and is utilized as a reference standard in analytical method development and validation (AMV), quality control (QC), and impurity profiling for treprostinil drug substances and products [1]. As a single, stereochemically defined enantiomer, this compound is applied to confirm chiral purity and stereochemical identity in pharmaceutical development and regulatory submissions, including Abbreviated New Drug Applications (ANDAs) [1].

Workflow

Chiral HPLC/UPLC method development & validation

Selection

Single (1S,2S,3aR,9aR) stereoisomer reference standard

Use Context

Impurity profiling & batch stereochemical consistency

• [1] SynZeal. Treprostinil Enantiomer Product Information. CAS No: 112421-28-0 / 1911575-29-5. View Source

Why Treprostinil Enantiomer Cannot Be Substituted

Treprostinil contains five chiral centers and exhibits stereospecific receptor binding and signaling; therefore, the use of the single, defined enantiomer (CAS 1911575-29-5) as a reference standard is critical for confirming stereochemical integrity and batch-to-batch consistency [1]. Substituting this enantiomer with a racemate or alternative treprostinil impurity would compromise chiral purity assessment and may obscure stereochemical degradation or racemization during manufacturing and storage . As a result, regulatory frameworks for pharmaceutical impurity profiling mandate the use of stereochemically defined reference materials to validate analytical methods for chiral separation and identification [1].

Racemate or alternative impurity reference may compromise chiral purity assessment and obscure racemization monitoring.

Regulatory impurity profiling mandates stereochemically defined references; substitution risks method validation gaps.

Stereochemical integrity verification requires single-enantiomer comparator; batch-to-batch shifts may be missed with non-isomeric standards.

• [1] SynZeal. Treprostinil Enantiomer Product Information. CAS No: 112421-28-0 / 1911575-29-5. View Source

Treprostinil Enantiomer vs. Related Stereoisomers and Impurities

Single Stereoisomer Standard for Chiral Resolution

Treprostinil enantiomer (CAS 1911575-29-5) is a single, defined stereoisomer utilized as a reference standard for chiral purity assessment, whereas treprostinil (CAS 81846-19-7) is a complex mixture of stereoisomers derived from multiple chiral centers [1]. The enantiomer enables quantification of chiral impurities and resolution of stereoisomers via HPLC or UPLC methods, providing a direct comparator for establishing enantiomeric purity limits [1].

Stereoisomer Identity

Class-level inference

Single (1S,2S,3aR,9aR) enantiomer, ≥95% purity

Supports chiral purity profiling workflow

Qualitative stereochemical distinction vs. treprostinil multi-isomer mixture

Evidence Dimension	Stereochemical identity and purity reference capability
Target Compound Data	Single (1S,2S,3aR,9aR) stereoisomer, ≥95% purity
Comparator Or Baseline	Treprostinil (CAS 81846-19-7) - multiple stereoisomers
Quantified Difference	N/A - qualitative stereochemical distinction
Conditions	Analytical reference standard for chiral chromatography

Why This Matters

Enables accurate determination of chiral purity and impurity profiling in treprostinil drug substance and product manufacturing.

• [1] SynZeal. Treprostinil Enantiomer Product Information. CAS No: 112421-28-0 / 1911575-29-5. View Source

Impurity 11 Reference for ANDA Submissions

Treprostinil enantiomer (CAS 1911575-29-5) is designated as Treprostinil Impurity 11 in pharmaceutical reference standards and is applied for analytical method development, validation, and quality control in Abbreviated New Drug Application (ANDA) submissions [1]. In contrast, other treprostinil impurities (e.g., CAS 101692-01-7, 1355990-07-6) possess distinct stereochemical or structural modifications and are utilized for different impurity profiling purposes .

Impurity 11 Reference

Class-level inference

Treprostinil Impurity 11 (CAS 1911575-29-5)

Traceable reference for ANDA impurity quantification

Distinct from other treprostinil impurity standards (e.g., CAS 101692-01-7)

Evidence Dimension	Designated impurity reference for regulatory submissions
Target Compound Data	Treprostinil Impurity 11 (CAS 1911575-29-5)
Comparator Or Baseline	Other treprostinil impurities (e.g., CAS 101692-01-7, 1355990-07-6)
Quantified Difference	N/A - distinct impurity reference standards
Conditions	Pharmaceutical impurity profiling and regulatory method validation

Why This Matters

Provides traceable reference material for quantifying this specific enantiomeric impurity during pharmaceutical quality control and regulatory review.

• [1] Veeprho. 1911575-29-5: Treprostinil Enatiomer (Treprostinil Impurity 11) Product Information. View Source

Receptor Binding Data: No Direct Pharmacology

No direct receptor binding or functional activity data were identified for treprostinil enantiomer (CAS 1911575-29-5) in peer-reviewed literature. By inference from parent treprostinil (diethanolamine salt), treprostinil exhibits Ki values of 3.6 nM (EP2), 4.4 nM (DP1), 32.1 nM (IP), 212 nM (EP1), 826 nM (EP4), 2505 nM (EP3), and 4680 nM (FP) . However, the enantiomer's specific receptor interactions and potency cannot be extrapolated from these data due to the critical influence of stereochemistry on ligand-receptor binding.

Receptor Binding Data

Class-level inference

No direct Ki data; parent treprostinil Ki range 3.6 nM (EP2) – 4680 nM (FP)

Pharmacology cannot be extrapolated; reinforces need for stereochemical control

Data unavailable for target enantiomer

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	No data available for CAS 1911575-29-5
Comparator Or Baseline	Treprostinil diethanolamine: EP2 Ki=3.6 nM, DP1 Ki=4.4 nM, IP Ki=32.1 nM
Quantified Difference	N/A - data unavailable for target enantiomer
Conditions	In vitro recombinant human prostanoid receptor binding assays

Why This Matters

Highlights the critical need for stereochemically defined reference standards; pharmacological activity cannot be assumed from parent drug data.

Commercial Reference Standard Availability

Treprostinil enantiomer (CAS 1911575-29-5) is commercially available as a certified reference standard from multiple suppliers (e.g., SynZeal, Veeprho, Pharmaffiliates) with typical purity ≥95% [1][2]. It is specifically supplied for analytical method development, method validation, and quality control applications in support of ANDA submissions and commercial production of treprostinil [1]. In contrast, related treprostinil impurities and intermediates are designated for distinct analytical or synthetic purposes.

Commercial Availability

Supporting evidence

≥95% purity, multiple certified suppliers

Accessible, traceable reference standard

For analytical QC and ANDA method validation

Evidence Dimension	Commercial availability and designated use
Target Compound Data	Commercially available as reference standard, ≥95% purity
Comparator Or Baseline	Other treprostinil impurities (various CAS numbers)
Quantified Difference	N/A - different reference standard applications
Conditions	Analytical chemistry and pharmaceutical quality control

Why This Matters

Ensures accessible, traceable reference material for chiral purity and impurity profiling in regulatory and manufacturing contexts.

• [1] SynZeal. Treprostinil Enantiomer Product Information. View Source
• [2] Pharmaffiliates. 2-[[(1S,2S,3aR,9aR)-2,3,3a,4,9,9a-Hexahydro-2-hydroxy-1-[(3S)-3-hydroxyoctyl]-1H-benz[f]inden-5-yl]oxy]-acetic Acid Product Information. View Source

Treprostinil Enantiomer: Analytical and Pharmaceutical Applications

Chiral Purity Method Development and Validation

Treprostinil enantiomer serves as a single stereoisomer reference standard for developing and validating chiral HPLC or UPLC methods to separate and quantify treprostinil stereoisomers. This is essential for establishing enantiomeric purity specifications in drug substance release and stability testing [1].

Impurity Profiling for ANDA Submissions

As a designated impurity (Impurity 11), treprostinil enantiomer is utilized to quantify this specific stereoisomeric impurity in treprostinil drug products during quality control testing, supporting ANDA submissions and ensuring compliance with ICH and FDA impurity guidelines [1].

Batch-to-Batch Stereochemical Consistency Verification

The defined stereochemistry of treprostinil enantiomer enables its use as a comparator to verify batch-to-batch stereochemical consistency during treprostinil manufacturing, ensuring that racemization or stereochemical degradation has not occurred [1].

Stereochemical Impact Research for Treprostinil Analogs

Although no direct receptor binding or functional activity data are available for treprostinil enantiomer, it may be employed as a stereochemical reference in research investigating the influence of specific chiral configurations on treprostinil analog pharmacology, including studies of EP2, DP1, and IP receptor interactions [1].

Application

Selection Property

Validation Focus

Chiral purity method development & validation

Single stereoisomer reference capability

Enantiomeric purity specification establishment

ANDA impurity profiling

Designated Impurity 11 reference standard

ICH/FDA impurity guideline compliance

Batch-to-batch stereochemical consistency

Defined stereochemistry comparator

Racemization monitoring & degradation tracking

Stereochemical impact research

Chiral reference for structure-activity studies

Receptor binding interpretation & stereochemical influence

• [1] SynZeal. Treprostinil Enantiomer Product Information and Applications. View Source